Cas no 61549-06-2 (Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester)

Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester structure
61549-06-2 structure
Product Name:Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester
CAS No:61549-06-2
MF:C28H54O5S
MW:502.790368556976
CID:475262
PubChem ID:71394713
Update Time:2025-04-19

Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7,7'-sulfinylbis-, diheptyl ester
    • heptyl 7-(7-heptoxy-7-oxoheptyl)sulfinylheptanoate
    • DTXSID00816385
    • 61549-06-2
    • Diheptyl 7,7'-sulfinyldiheptanoate
    • Inchi: 1S/C28H54O5S/c1-3-5-7-11-17-23-32-27(29)21-15-9-13-19-25-34(31)26-20-14-10-16-22-28(30)33-24-18-12-8-6-4-2/h3-26H2,1-2H3
    • InChI Key: ICWAYZZVJUXLKZ-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC(=O)OCCCCCCC)(CCCCCCC(=O)OCCCCCCC)=O

Computed Properties

  • Exact Mass: 502.36942
  • Monoisotopic Mass: 502.36919599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 28
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 69.67
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